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Compound of Interest

1-Oxaspiro[2.5]octane-2-
Compound Name:
carbonitrile

Cat. No.: B1296545

Technical Support Center: 1-
Oxaspiro[2.5]octane-2-carbonitrile

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 1-Oxaspiro[2.5]octane-2-
carbonitrile.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Oxaspiro[2.5]octane-2-carbonitrile?

Al: 1-Oxaspiro[2.5]octane-2-carbonitrile is classified as a hazardous substance. Key
hazards include:

e Acute Toxicity (Oral): Toxic if swallowed.[1][2]

e Skin Irritation: Causes skin irritation.[1][3]

e Serious Eye Damage: Causes serious eye damage.[1]

o Respiratory Irritation: May cause respiratory irritation.[1][3]

Q2: What are the immediate first-aid measures in case of exposure?
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A2: In case of any exposure, it is crucial to seek medical advice immediately. The following are
the initial first-aid steps:

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[1][3]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[3]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][3] If present, remove
contact lenses and continue rinsing.[1] Get immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate
medical attention.[1]

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: Appropriate PPE must be worn at all times when handling 1-Oxaspiro[2.5]octane-2-
carbonitrile. This includes:

Hand Protection: Protective gloves.[1]

Eye and Face Protection: Chemical goggles or safety glasses and a face shield.[1]

Skin and Body Protection: Wear suitable protective clothing and safety shoes.[1]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]
Q4: How should | properly store 1-Oxaspiro[2.5]octane-2-carbonitrile?

A4: Store the compound in a dry, cool, and well-ventilated area.[1] Keep the container tightly
closed when not in use and away from ignition sources.[1] It should be stored locked up.[2]

Q5: What are the incompatible materials to avoid?

A5: Avoid contact with strong acids and strong oxidizing agents.[1]
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Issue

Possible Cause

Recommended Action

Accidental Spill

Improper handling or container

failure.

Evacuate unnecessary
personnel.[1] For small spills,
use a dry chemical absorbent.
For large spills, dike the area
and use a pump or vacuum.
Use explosion-proof
equipment.[1] Ensure

adequate ventilation.[1]

Fire

Exposure to heat, sparks, or

flame.

Use alcohol-resistant foam,
carbon dioxide, dry powder, or
water spray to extinguish the
fire.[1] Evacuate the area and,
if possible, fight the fire
remotely due to the risk of

explosion.[1]

Skin or Eye Irritation During

Experiment

Inadequate PPE or accidental

contact.

Immediately cease work and
follow the first-aid procedures
for skin and eye contact. Seek

medical attention.[1][3]

Unusual Odor Detected

Potential leak or vapor release.

Ensure the work area is well-
ventilated. Do not breathe
fumes, mist, spray, or vapors.
[1] If a leak is suspected,
evacuate the area and assess
the situation with appropriate

safety personnel.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH11NO [4]
Molecular Weight 137.18 g/mol [4]
CAS Number 36929-66-5 [1114]

Note: Detailed physical properties such as boiling point, melting point, and density are not
consistently available in the provided search results.

Experimental Protocols

Standard Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be
conducted in a well-ventilated area, preferably a chemical fume hood.[1]

» Dispensing: Use only non-sparking tools.[1] Grounding procedures should be followed to
avoid static electricity.[1]

» Post-Handling: Wash hands thoroughly after handling the product.[1] Do not eat, drink, or
smoke in the work area.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant.[2]

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxaspiro_2.5_octane-2-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxaspiro_2.5_octane-2-carbonitrile
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H37-1-U8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxaspiro_2.5_octane-2-carbonitrile
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H37-1-U8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H37-1-U8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H37-1-U8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H37-1-U8.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H37-1-U8.pdf
https://www.sigmaaldrich.com/JP/ja/sds/usp/1104210
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Emergency Response Workflow for 1-Oxaspiro[2.5]octane-2-carbonitrile Exposure

Exposure Occurs

Assess the Situation
(Inhalation, Skin/Eye Contact, Ingestion)

l

Remove from Exposure Source

;

Administer First Aid

;

Seek Immediate Medical Attention

;

Report the Incident

Click to download full resolution via product page

Caption: Emergency Response Workflow for Exposure Incidents.
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Safe Handling and Storage Logic

Start Handling Procedure

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Work in Well-Ventilated Area
(Fume Hood)

:

Dispense Chemical
(Use Non-Sparking Tools)

Store in Cool, Dry, Well-Ventilated Area
(Tightly Closed Container)

End of Procedure

Click to download full resolution via product page

Caption: Logic Diagram for Safe Handling and Storage Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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